Cas no 2612-26-2 (2-N-Butylpropane-1,3-diol)

• Product Name: 2-N-Butylpropane-1,3-diol
• CAS No: 2612-26-2
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00799395
• CID: 43235
• PubChem ID: 2795259
• Update Time: 2025-04-18

2-N-Butylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-Butylpropane-1,3-diol
• 2-n-Butylpropane-1,3-diol
• 1,3-Propanediol, 2-butyl-
• 2-butyl-1,3-propanediol
• FT-0658126
• AKOS015914828
• SB66670
• 2-(Hydroxymethyl)hexan-1-ol
• A818188
• MFCD00799395
• 2-n-butyl-1,3-propanediol
• SCHEMBL747294
• 2612-26-2
• 1-Hexanol, 2-(hydroxymethyl)-
• CS-W016543
• DTXSID60383604
• AS-76277
• AMY15528
• 677-792-5
• 2-N-Butylpropane-1,3-diol

• MDL： MFCD00799395
• Inchi： 1S/C7H16O2/c1-2-3-4-7(5-8)6-9/h7-9H,2-6H2,1H3
• InChI Key： SIMYRXPCIUXDGR-UHFFFAOYSA-N
• SMILES： OCC(CO)CCCC

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.947
• Boiling Point: 242.8°Cat760mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.45
• PSA: 40.46000
• LogP: 0.77740
• Solubility: Not available

2-N-Butylpropane-1,3-diol Security Information

• Hazard Category Code： 20/21-65
• Safety Instruction： S26-S36
• Risk Phrases：R20/21; R65